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Compound of Interest

Compound Name: Franol

CAS No.: 8058-86-4

Cat. No.: B1260259

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Franol in a laboratory setting. Franol is a combination pharmaceutical containing Theophylline

and Ephedrine.[1][2][3][4] Adherence to these procedures is critical to ensure the safety of

laboratory personnel, prevent environmental contamination, and maintain regulatory

compliance.

Regulatory Overview
The disposal of Franol is governed by regulations from both the Environmental Protection

Agency (EPA) and the Drug Enforcement Administration (DEA).

Theophylline: While not specifically listed as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA), proper disposal through a licensed waste

management vendor is recommended.[2][5]

Ephedrine: This is a DEA List I chemical, and as such, its disposal is subject to stringent DEA

regulations to prevent diversion.[6][7]
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Improper disposal of pharmaceutical waste can lead to significant legal and environmental

consequences.[8] Therefore, a conservative approach that addresses both the chemical and

controlled substance nature of Franol is mandatory.

Chemical and Hazard Data
A clear understanding of Franol's components is essential for safe handling and disposal.

Component Chemical Formula Key Hazards Regulatory Status

Theophylline C₇H₈N₄O₂ Toxic if swallowed.
Non-listed chemical

waste.

Ephedrine HCl C₁₀H₁₅NO · HCl Harmful if swallowed. DEA List I Chemical.

Standard Operating Procedure for Franol Disposal
This step-by-step protocol outlines the required procedures for the collection, storage, and

disposal of Franol waste in a laboratory environment.

3.1. Waste Segregation and Collection

Designated Waste Container: Establish a dedicated, properly labeled hazardous waste

container for Franol waste. This container must be:

Clearly labeled as "Hazardous Waste - Franol" and include the full chemical names of the

active ingredients.

Made of a material compatible with the chemicals.

Kept securely closed when not in use.

Segregation: Do not mix Franol waste with other waste streams, particularly non-hazardous

waste.[9][10]

Collection: Collect all unused, expired, or contaminated Franol, including pure substances,

solutions, and contaminated labware (e.g., vials, pipettes, gloves) in the designated

container.
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3.2. On-site Storage

Storage Location: Store the Franol waste container in a designated satellite accumulation

area within the laboratory.[11]

Security: Due to the presence of a DEA-controlled substance, the storage area must be

secure to prevent unauthorized access and diversion.

Record Keeping: Maintain a detailed log of all Franol waste added to the container, including

the date, quantity, and the name of the individual disposing of the waste.

3.3. Final Disposal

Engage a Licensed Vendor: The disposal of Franol waste must be handled by a licensed

hazardous waste disposal company that is also registered with the DEA to handle controlled

substances (often referred to as a "reverse distributor").[4][5][12]

DEA Form 41: The disposal of the ephedrine component requires the completion of DEA

Form 41, which documents the destruction of controlled substances.[2][3][5][13] This form

must be filled out accurately and witnessed as per DEA regulations.

Transportation and Destruction: The licensed vendor will transport the waste to a permitted

facility for destruction, typically via high-temperature incineration.[1][14][15]

Certificate of Destruction: Obtain and retain a Certificate of Destruction from the vendor as

proof of proper disposal.[3] This documentation is crucial for regulatory compliance and

audits.

Experimental Protocols Cited
The procedures outlined in this document are based on a synthesis of regulatory guidelines

and best practices for laboratory chemical waste management. No specific experimental results

are cited; rather, the protocol represents a standard operational procedure.

Visual Workflow for Franol Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Franol waste.
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Caption: Franol Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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